Laurylsphingosine
Laurylsphingosine
N-dodecanoylsphingosine is a N-acylsphingosine in which the ceramide N-acyl group is specified as dodecanoyl (lauroyl). It is functionally related to a dodecanoic acid.
Laurylsphingosine is a natural product found in Bos taurus with data available.
Laurylsphingosine is a natural product found in Bos taurus with data available.
Brand Name:
Vulcanchem
CAS No.:
74713-60-3
VCID:
VC21132781
InChI:
InChI=1S/C30H59NO3/c1-3-5-7-9-11-13-14-15-16-18-19-21-23-25-29(33)28(27-32)31-30(34)26-24-22-20-17-12-10-8-6-4-2/h23,25,28-29,32-33H,3-22,24,26-27H2,1-2H3,(H,31,34)/b25-23+/t28-,29+/m0/s1
SMILES:
CCCCCCCCCCCCCC=CC(C(CO)NC(=O)CCCCCCCCCCC)O
Molecular Formula:
C30H59NO3
Molecular Weight:
481.8 g/mol
Laurylsphingosine
CAS No.: 74713-60-3
Cat. No.: VC21132781
Molecular Formula: C30H59NO3
Molecular Weight: 481.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | N-dodecanoylsphingosine is a N-acylsphingosine in which the ceramide N-acyl group is specified as dodecanoyl (lauroyl). It is functionally related to a dodecanoic acid. Laurylsphingosine is a natural product found in Bos taurus with data available. |
|---|---|
| CAS No. | 74713-60-3 |
| Molecular Formula | C30H59NO3 |
| Molecular Weight | 481.8 g/mol |
| IUPAC Name | N-[(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]dodecanamide |
| Standard InChI | InChI=1S/C30H59NO3/c1-3-5-7-9-11-13-14-15-16-18-19-21-23-25-29(33)28(27-32)31-30(34)26-24-22-20-17-12-10-8-6-4-2/h23,25,28-29,32-33H,3-22,24,26-27H2,1-2H3,(H,31,34)/b25-23+/t28-,29+/m0/s1 |
| Standard InChI Key | HXFPPRPLRSPNIB-VARSQMIESA-N |
| Isomeric SMILES | CCCCCCCCCCCCC/C=C/[C@H]([C@H](CO)NC(=O)CCCCCCCCCCC)O |
| SMILES | CCCCCCCCCCCCCC=CC(C(CO)NC(=O)CCCCCCCCCCC)O |
| Canonical SMILES | CCCCCCCCCCCCCC=CC(C(CO)NC(=O)CCCCCCCCCCC)O |
| Appearance | Unit:5 mgSolvent:nonePurity:98+%Physical solid |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator